Cas no 400-49-7 (1,1,1,4,4,4-Hexafluorobutan-2-one)

• Product Name: 1,1,1,4,4,4-Hexafluorobutan-2-one
• CAS No: 400-49-7
• MF: C₄H₂F₆O
• MW: 180.048502445221
• MDL: MFCD08460488
• CID: 333499
• PubChem ID: 3013875
• Update Time: 2025-04-19

1,1,1,4,4,4-Hexafluorobutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1,1,1,4,4,4-hexafluoro-
• 1,1,1,4,4,4-HEXAFLUORO-2-BUTANONE
• 1,1,1,4,4,4-HEXAFLUOROBUTAN-2-ONE
• 1,1,1,4,4,4-Hexafluorbutan-2-on
• 1,1,1,4,4,4-hexafluoro-butan-2-one
• 3H,3H-Hexafluor-butan-2-on
• 3H,3H-hexafluoro-butan-2-one
• PC8839
• perfluoromethyl 2,2,2-trifluoroethyl ketone
• trifluoromethyl 2,2,2-trifluororethyl ketone
• AKOS005256564
• 3-(Trifluoromethyl)-1,1,1-trifluoroacetone
• 3H,3H-Perfluoro-2-butanone
• 400-49-7
• 2-Butanone, 1,1,1,4,4,4-hexafluoro-
• CS-0206564
• DTXSID9075240
• SCHEMBL2892041
• MS-20757
• 1,1,1,4,4,4-hexakis(fluoranyl)butan-2-one
• WRTVISAIMBSMEN-UHFFFAOYSA-N
• EN300-1931535
• MFCD08460488
• A824870
• 1,1,1,4,4,4-Hexafluorobutan-2-one

• MDL： MFCD08460488
• Inchi： 1S/C4H2F6O/c5-3(6,7)1-2(11)4(8,9)10/h1H2
• InChI Key： WRTVISAIMBSMEN-UHFFFAOYSA-N
• SMILES： FC(CC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 180.00100
• Monoisotopic Mass: 180.00098366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.556
• Melting Point: -56
• Refractive Index: 1.282
• PSA: 17.07000
• LogP: 2.07020

1,1,1,4,4,4-Hexafluorobutan-2-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：